molecular formula C10H12BrNO2S B8756000 2-(4-Bromophenyl)-1-(methylsulfonyl)azetidine

2-(4-Bromophenyl)-1-(methylsulfonyl)azetidine

Cat. No. B8756000
M. Wt: 290.18 g/mol
InChI Key: SMVIJSFJMWNQFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Bromophenyl)-1-(methylsulfonyl)azetidine is a useful research compound. Its molecular formula is C10H12BrNO2S and its molecular weight is 290.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Bromophenyl)-1-(methylsulfonyl)azetidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Bromophenyl)-1-(methylsulfonyl)azetidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Bromophenyl)-1-(methylsulfonyl)azetidine

Molecular Formula

C10H12BrNO2S

Molecular Weight

290.18 g/mol

IUPAC Name

2-(4-bromophenyl)-1-methylsulfonylazetidine

InChI

InChI=1S/C10H12BrNO2S/c1-15(13,14)12-7-6-10(12)8-2-4-9(11)5-3-8/h2-5,10H,6-7H2,1H3

InChI Key

SMVIJSFJMWNQFD-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCC1C2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-(4-bromophenyl)azetidine (200 mg, 0.808 mmol) and triethylamine (98 mg, 0.97 mmol) in anhydrous dichloromethane (6 mL) was added methanesulfonyl chloride (111 mg, 0.97 mmol). The mixture was stirred at rt for 5 hours. The mixture was poured into ethyl acetate and washed with water. The organic phase was dried over sodium sulfate, filtered, concentrated in vacuo to give the title compound (200 mg, 85% yield) as a yellow oil. 1H NMR (400 MHz, CDCl3): δ7.50 (d, 2H), 7.25 (d, 2H), 5.30-5.20 (m, 1H), 420-4.00 (m, 2H), 3.63 (s, 3H), 2.70 (m, 1H), 2.15 (m, 1H).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
98 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
111 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
85%

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